Cas no 156001-68-2 (Methyl 3-cyano-4-hydroxybenzoate)

• Product Name: Methyl 3-cyano-4-hydroxybenzoate
• CAS No: 156001-68-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD13248596
• CID: 98135
• PubChem ID: 11769089
• Update Time: 2025-05-21

Methyl 3-cyano-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-hydroxybenzoate
• Benzoic acid, 3-cyano-4-hydroxy-, methyl ester
• 2-Hydroxy-5-methoxycarbonyl-benzonitrile
• 3-Cyano-4-hydroxy-benzoicacidmethylester
• Methyl 3-cyano-4-hydroxy-benzoate
• 3-Cyano-4-hydroxybenzoic acid methyl ester
• 3-Cyano-4-hydroxy-benzoic acid methyl ester
• PubChem16078
• methyl-3-cyano-4-hydroxybenzoate
• AHPCEMBOTQXADD-UHFFFAOYSA-N
• RP03034
• FCH1163607
• EN000055
• MFCD13248596
• AM20030056
• SB33920
• SCHEMBL399625
• W-205796
• FT-0755469
• DTXSID20472104
• AKOS015891390
• Methyl 3-cyano-4-hydroxy-benzoate, AldrichCPR
• 3-Cyano-4-hydroxy-benzoic acid methyl ester;Methyl 3-Cyano-4-hydroxybenzoate
• SY015670
• 156001-68-2
• CS-0033761
• EX-A3118
• DS-15564
• Methyl3-cyano-4-hydroxybenzoate
• DB-014866
• DTXCID90422919

• MDL： MFCD13248596
• Inchi： 1S/C9H7NO3/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4,11H,1H3
• InChI Key： AHPCEMBOTQXADD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C#N)C=1)O)=O

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 167-168 ºC (methanol water )
• Boiling Point: 336.3℃ at 760 mmHg
• Flash Point: 157.192°C
• Refractive Index: 1.573
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 70.32000
• LogP: 1.05048

Additional information on Methyl 3-cyano-4-hydroxybenzoate

Methyl 3-cyano-4-hydroxybenzoate (CAS No. 156001-68-2)

Methyl 3-cyano-4-hydroxybenzoate, with the CAS registry number 156001-68-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also known as 3-cyano-4-hydroxybenzoic acid methyl ester, is characterized by its unique structure, which includes a methyl ester group, a cyano group, and a hydroxyl group attached to a benzoate ring. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of research and industry.

The synthesis of Methyl 3-cyano-4-hydroxybenzoate has been explored through several methodologies, including nucleophilic aromatic substitution and esterification reactions. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption and environmental impact.

One of the most promising applications of this compound lies in its use as a precursor for the synthesis of advanced materials. The cyano group in the molecule serves as a reactive site for further functionalization, enabling the creation of polymers, coordination compounds, and hybrid materials with tailored properties. For example, recent research has demonstrated the ability to incorporate Methyl 3-cyano-4-hydroxybenzoate into metal-organic frameworks (MOFs) to enhance their catalytic activity and stability under harsh conditions.

In addition to its role in materials science, this compound has shown potential in pharmaceutical applications. The hydroxyl group provides opportunities for bioisosteric replacements and drug delivery system design. Studies have explored its ability to act as a prodrug or carrier molecule, facilitating targeted drug delivery and improving therapeutic efficacy. Furthermore, its cyano group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding.

The electronic properties of Methyl 3-cyano-4-hydroxybenzoate have also been studied extensively. Computational chemistry techniques, such as density functional theory (DFT), have been employed to analyze its electronic structure and reactivity. These studies reveal that the compound exhibits significant electron-withdrawing effects due to the cyano group, which can influence its reactivity in various chemical transformations.

From an environmental perspective, the biodegradation and toxicity profiles of this compound are critical considerations for its safe use in industrial applications. Recent eco-toxicological studies have assessed its impact on aquatic organisms, providing valuable insights into its environmental fate and potential risks. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In summary, Methyl 3-cyano-4-hydroxybenzoate (CAS No. 156001-68-2) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a versatile building block for advanced materials and pharmaceuticals while offering opportunities for innovative research in synthesis optimization and environmental impact assessment.